Cas no 5705-28-2 (2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile)

2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile structure
5705-28-2 structure
Product Name:2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile
CAS No:5705-28-2
MF:C10H12N2OS
MW:208.280080795288
CID:1600949
PubChem ID:738895
Update Time:2025-04-21

2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile
    • 5H-Thieno[2,3-c]pyran-3-carbonitrile, 2-amino-4,7-dihydro-5,5-dimethyl-
    • 5705-28-2
    • DTXSID50972526
    • DB-392562
    • SR-01000465306-1
    • CHEMBL1632444
    • EU-0041885
    • AKOS000547241
    • STK829830
    • 2-Amino-4,7-dihydro-5,5-dimethyl-5H-thieno[2,3-c]pyran-3-carbonitrile
    • SR-01000465306
    • 65413-45-8
    • Inchi: 1S/C10H12N2OS/c1-10(2)3-6-7(4-11)9(12)14-8(6)5-13-10/h3,5,12H2,1-2H3
    • InChI Key: VOXMJYYKAHZMMJ-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C2=C1COC(C)(C)C2)N

Computed Properties

  • Exact Mass: 208.06716
  • Monoisotopic Mass: 208.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 87.3Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 408.4°C at 760 mmHg
  • Flash Point: 200.8°C
  • Refractive Index: 1.602
  • PSA: 59.04
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.